Cas no 1247804-58-5 (2-Tert-butylcyclohexane-1-sulfonyl chloride)

• Product Name: 2-Tert-butylcyclohexane-1-sulfonyl chloride
• CAS No: 1247804-58-5
• MF: C₁₀H₁₉ClO₂S
• MW: 238.774661302567
• MDL: MFCD16671750
• CID: 5231519
• PubChem ID: 62086164
• Update Time: 2025-05-20

2-Tert-butylcyclohexane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-tert-butylcyclohexane-1-sulfonyl chloride
• 2-tert-butylcyclohexane-1-sulfonylchloride
• 2-(Tert-butyl)cyclohexane-1-sulfonyl chloride
• Cyclohexanesulfonyl chloride, 2-(1,1-dimethylethyl)-
• 2-Tert-butylcyclohexane-1-sulfonyl chloride

• MDL： MFCD16671750
• Inchi： 1S/C10H19ClO2S/c1-10(2,3)8-6-4-5-7-9(8)14(11,12)13/h8-9H,4-7H2,1-3H3
• InChI Key： FKERCIRIVNMVFY-UHFFFAOYSA-N
• SMILES： ClS(C1CCCCC1C(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 3.8
• Topological Polar Surface Area: 42.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 2-Tert-butylcyclohexane-1-sulfonyl chloride

Introduction to 2-Tert-butylcyclohexane-1-sulfonyl chloride (CAS No. 1247804-58-5)

2-Tert-butylcyclohexane-1-sulfonyl chloride (CAS No. 1247804-58-5) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical and synthetic chemistry. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

The molecular structure of 2-Tert-butylcyclohexane-1-sulfonyl chloride consists of a tert-butyl group attached to a cyclohexane ring, with a sulfonyl chloride functional group. This combination imparts specific reactivity and stability characteristics that make it an attractive reagent for various synthetic transformations. The tert-butyl group provides steric hindrance and enhances the stability of the molecule, while the sulfonyl chloride group is highly reactive and can participate in a variety of nucleophilic substitution reactions.

In the context of pharmaceutical research, 2-Tert-butylcyclohexane-1-sulfonyl chloride has been utilized as a key intermediate in the synthesis of several drug candidates. For instance, recent studies have explored its use in the development of novel anti-inflammatory agents and anticancer drugs. The ability to introduce a sulfonyl group into target molecules via this reagent has proven valuable in enhancing the pharmacological properties of these compounds, such as improving their solubility, bioavailability, and metabolic stability.

One notable application of 2-Tert-butylcyclohexane-1-sulfonyl chloride is in the synthesis of sulfonamide derivatives. Sulfonamides are a class of compounds with a wide range of biological activities, including antibacterial, antifungal, and antiviral properties. The use of this sulfonyl chloride as a precursor allows for the efficient and selective introduction of sulfonamide functionalities into complex molecular frameworks. This has been particularly useful in the design and synthesis of new antibiotics and antiviral agents that can address emerging drug resistance issues.

Beyond pharmaceutical applications, 2-Tert-butylcyclohexane-1-sulfonyl chloride has also found utility in materials science. Its unique chemical properties make it suitable for the preparation of functional polymers and coatings with enhanced thermal stability and mechanical strength. For example, researchers have utilized this compound to synthesize polymer-based materials with improved barrier properties for use in packaging and protective coatings.

The synthetic versatility of 2-Tert-butylcyclohexane-1-sulfonyl chloride is further highlighted by its role in the development of new catalysts and ligands for asymmetric synthesis. Asymmetric synthesis is a crucial area in organic chemistry that focuses on creating chiral molecules with high enantioselectivity. The ability to introduce chiral centers via this reagent has opened up new avenues for the synthesis of optically active compounds with potential applications in pharmaceuticals and fine chemicals.

In terms of safety and handling, it is important to note that while 2-Tert-butylcyclohexane-1-sulfonyl chloride is not classified as a hazardous material or controlled substance, it should be handled with care due to its reactivity. Proper personal protective equipment (PPE) should be used when working with this compound to avoid skin contact or inhalation. Additionally, it is recommended to store it in a cool, dry place away from incompatible materials.

To summarize, 2-Tert-butylcyclohexane-1-sulfonyl chloride (CAS No. 1247804-58-5) is a valuable reagent with diverse applications in pharmaceutical research, materials science, and synthetic chemistry. Its unique chemical properties make it an essential tool for scientists working on the development of new drugs, functional materials, and advanced catalysts. As research continues to advance in these areas, the importance of this compound is likely to grow further.